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Compound of Interest

Compound Name:
3-Allyl-5-ethoxy-4-(2-propyn-1-

yloxy)benzaldehyde

CAS No.: 426221-47-8

Cat. No.: B1271277

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug discovery, the precise structural elucidation of

novel compounds is paramount. 3-Allyl-5-ethoxy-4-methoxybenzaldehyde, a polysubstituted

benzaldehyde derivative, presents a unique combination of functional groups—allyl, ethoxy,

and methoxy—that suggest potential applications in fragrance, flavor, and pharmaceutical

development.[1][2] This guide offers a comprehensive spectroscopic comparison between 3-

Allyl-5-ethoxy-4-methoxybenzaldehyde and a structurally related, well-characterized

compound, 3-Ethoxy-4-methoxybenzaldehyde. Due to the limited availability of direct

experimental data for 3-Allyl-5-ethoxy-4-methoxybenzaldehyde, this analysis will leverage

expected spectroscopic signals for the target molecule and compare them against established

data for its analog.[1] This approach provides a robust framework for researchers aiming to

synthesize or identify this and similar compounds.
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To visualize the subtle yet significant structural differences that underpin the spectroscopic

comparison, the following molecular structures are provided.

Figure 1: Molecular Structures

3-Allyl-5-ethoxy-4-methoxybenzaldehyde 3-Ethoxy-4-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Comparative molecular structures.

Physicochemical Properties
A foundational comparison begins with the fundamental physicochemical properties of the

target compound and its selected analog. These properties are critical for predicting behavior in

various analytical systems.

Property
3-Allyl-5-ethoxy-4-
methoxybenzaldehyde

3-Ethoxy-4-
methoxybenzaldehyde

CAS Number 872183-27-2[1] 1131-52-8[1]

Molecular Formula C₁₃H₁₆O₃[1] C₁₀H₁₂O₃[1]

Molecular Weight 220.26 g/mol [1] 180.20 g/mol [1]

Appearance
Colorless to pale yellow

liquid[1]

White to tan powder, crystals,

or chunks[1]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and acetone[1]

Soluble in methanol[3]

Melting Point Not determined 51-53 °C[4]
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Spectroscopic Characterization: A Comparative
Deep Dive
The core of this guide is the detailed comparison of the expected and observed spectroscopic

data across several key techniques. Understanding the nuances in these spectra is essential

for distinguishing between these and other related structures.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides detailed information about the hydrogen atom environment in a

molecule. The key differentiator between our two compounds will be the signals corresponding

to the allyl group.
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Proton
Environment

Expected Shift
(ppm) for 3-Allyl-5-
ethoxy-4-
methoxybenzaldeh
yde[1]

Observed Shift
(ppm) for 3-Ethoxy-
4-
methoxybenzaldeh
yde[5]

Rationale for
Differences

Aldehydic (CHO) ~9.8 9.844

The electronic

environment of the

aldehyde proton is

very similar in both

molecules, leading to

a negligible expected

shift difference.

Aromatic (Ar-H) Multiplets 7.45, 7.404, 6.986

The substitution

pattern on the

aromatic ring differs,

which will lead to

distinct splitting

patterns and chemical

shifts for the aromatic

protons.

Methoxy (OCH₃) ~3.9 3.960

The methoxy group is

present in both

compounds, and its

chemical shift is

expected to be very

similar.

Ethoxy (OCH₂CH₃) Quartet and Triplet
4.165 (quartet), 1.496

(triplet)

The ethoxy group

signals will be present

in both spectra with

similar chemical shifts

and splitting patterns.

Allyl (CH₂CH=CH₂) Multiplets for vinyl,

doublet for methylene

Not Applicable These signals are

unique to 3-Allyl-5-

ethoxy-4-

methoxybenzaldehyde
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and are the most

definitive feature for

its identification via ¹H

NMR.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy provides insight into the carbon framework of a molecule. The presence

of the allyl group will introduce three additional and distinct signals in the spectrum of 3-Allyl-5-

ethoxy-4-methoxybenzaldehyde.
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Carbon
Environment

Expected Shift
(ppm) for 3-Allyl-5-
ethoxy-4-
methoxybenzaldeh
yde[1]

Observed Shift
(ppm) for 3-Ethoxy-
4-
methoxybenzaldeh
yde

Rationale for
Differences

Carbonyl (C=O) ~191
Data not readily

available

The carbonyl carbon

resonance is expected

to be in a similar

region for both

compounds.

Aromatic (Ar-C) Multiple signals
Data not readily

available

The substitution

pattern will influence

the chemical shifts of

the aromatic carbons.

Methoxy (OCH₃) ~56
Data not readily

available

The methoxy carbon

signal should be

present in a similar

chemical shift range

for both molecules.

Ethoxy (OCH₂CH₃) Two signals
Data not readily

available

The two carbons of

the ethoxy group will

be present in both

spectra.

Allyl (CH₂CH=CH₂) Three signals Not Applicable

The three distinct

carbons of the allyl

group provide a clear

diagnostic marker for

3-Allyl-5-ethoxy-4-

methoxybenzaldehyde

.

Infrared (IR) Spectroscopy
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IR spectroscopy is instrumental in identifying the functional groups present in a molecule. The

spectra of both compounds will share many characteristic absorption bands, with subtle

differences arising from the allyl group.
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Functional Group

Expected
Wavenumber
(cm⁻¹) for 3-Allyl-5-
ethoxy-4-
methoxybenzaldeh
yde[1]

Observed
Wavenumber
(cm⁻¹) for 3-
Ethoxy-4-
methoxybenzaldeh
yde[6]

Rationale for
Differences

Aldehyde C=O Stretch ~1690 ~1680 - 1700

A strong absorption

band characteristic of

the aldehyde carbonyl

group will be

prominent in both

spectra.

Aldehyde C-H Stretch Present Present

This will be visible as

one or two weak

bands in the 2700-

2900 cm⁻¹ region.

Aromatic C=C Stretch Present Present

Multiple sharp bands

in the 1400-1600 cm⁻¹

region are expected

for the aromatic ring.

C-O Ether Stretch Present Present

Strong bands in the

1000-1300 cm⁻¹

region will indicate the

presence of the ether

linkages.

Allyl C=C Stretch ~1640 Not Applicable

A weak to medium

absorption band

specific to the alkene

double bond in the

allyl group.

Allyl =C-H Stretch ~3080 Not Applicable

This band, appearing

just above 3000 cm⁻¹,

is characteristic of

vinylic C-H bonds.
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Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule. The

molecular ion peak will be a key differentiator, and the fragmentation pattern of the allyl-

substituted compound will show unique pathways.

Spectrometric
Feature

Expected for 3-
Allyl-5-ethoxy-4-
methoxybenzaldeh
yde[1]

Observed for 3-
Ethoxy-4-
methoxybenzaldeh
yde[7]

Rationale for
Differences

Molecular Ion Peak

(M⁺)
m/z = 220.26 m/z = 180

The difference in

molecular weight

(40.06 g/mol ) due to

the allyl group (C₃H₅)

provides a clear

distinction.

Key Fragmentation

Pathways

Loss of the allyl group

(M-41), loss of ethoxy

group (M-45), loss of

methoxy group (M-31)

Loss of ethoxy group

(M-45), loss of

methoxy group (M-31)

The fragmentation of

3-Allyl-5-ethoxy-4-

methoxybenzaldehyde

will be characterized

by the facile loss of

the allyl radical, a

pathway unavailable

to the comparative

compound.

Experimental Protocols
To ensure the reproducibility and accuracy of the spectroscopic data, the following

standardized experimental protocols are recommended.
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Figure 2: General Spectroscopic Workflow

Sample Preparation

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Purified Compound

Dissolve 5-10 mg in
0.6 mL deuterated solvent
(e.g., CDCl₃, DMSO-d₆)

Prepare a thin film on a KBr plate
or use an ATR accessory

Prepare a dilute solution
in a volatile solvent

Acquire ¹H and ¹³C spectra
on a ≥400 MHz spectrometer

Process and analyze chemical shifts,
coupling constants, and integration

Record spectrum from
4000-400 cm⁻¹ on an FTIR spectrometer

Identify characteristic
absorption frequencies

Obtain mass spectrum using
GC-MS or LC-MS

Determine molecular weight
and fragmentation pattern

Click to download full resolution via product page

Caption: A generalized workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.[1]

Instrumentation: A 400 MHz or higher field NMR spectrometer.[1]

Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of

a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[1]

Data Acquisition: Acquire ¹H NMR and ¹³C NMR spectra. For complete structural assignment,

2D NMR experiments such as COSY, HSQC, and HMBC can be performed.[1]
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Data Analysis: Process the spectra to identify chemical shifts, coupling constants, and

integration values to elucidate the molecular structure.[1]

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.[1]

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.[1]

Sample Preparation: A thin film of a liquid sample can be placed between two KBr plates, or

the sample can be analyzed using an Attenuated Total Reflectance (ATR) accessory.[1]

Data Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹.[1]

Data Analysis: Identify the characteristic absorption frequencies for the aldehyde, aromatic

ring, and ether functional groups.[1]

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.[1]

Instrumentation: A mass spectrometer, often coupled with a gas chromatography (GC-MS) or

liquid chromatography (LC-MS) system for sample introduction and separation.[1]

Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent.

[1]

Data Acquisition: Obtain the mass spectrum, ensuring calibration for accurate mass

measurements.[1]

Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to

deduce the structural components.[1]

Synthesis and Structural Elucidation
While a specific, published synthesis protocol for 3-Allyl-5-ethoxy-4-methoxybenzaldehyde is

not readily available, a plausible synthetic route can be extrapolated from the synthesis of

structurally similar compounds.[1] For instance, a likely precursor would be 3-allyl-4-hydroxy-5-
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methoxybenzaldehyde, which could undergo ethoxylation.[1] The synthesis of 3-allyl-4-

hydroxy-5-methoxybenzaldehyde itself can be achieved from 4-(allyloxy)-3-

methoxybenzaldehyde via a Claisen rearrangement.[8]

The structural validation of a newly synthesized batch of 3-Allyl-5-ethoxy-4-

methoxybenzaldehyde would rely on the combination of spectroscopic techniques detailed in

this guide. The definitive presence of the allyl group signals in the NMR and IR spectra,

coupled with the correct molecular weight determined by mass spectrometry, would provide

conclusive evidence of a successful synthesis.

Conclusion
This guide provides a detailed, albeit predictive, spectroscopic comparison of 3-Allyl-5-ethoxy-

4-methoxybenzaldehyde with the well-documented 3-Ethoxy-4-methoxybenzaldehyde. By

understanding the expected key signals and spectral features of the target compound in

relation to a known analog, researchers are better equipped to identify and characterize this

molecule. The unique spectral signatures of the allyl group serve as the primary diagnostic tool

for its unambiguous identification. The provided protocols offer a standardized approach to

acquiring high-quality spectroscopic data, ensuring the integrity and reproducibility of

experimental results in the pursuit of novel chemical entities.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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